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Compound of Interest

Compound Name: 7-chloro-4-fluoro-1H-indole

CAS No.: 1000341-60-5

Cat. No.: B1648285

Get Quote

Executive Summary
7-Chloro-4-fluoro-1H-indole (CAS: 1000341-60-5) is a high-value pharmacophore used

primarily in the development of kinase inhibitors and serotonin receptor modulators. Unlike

commodity indoles, this specific isomer presents significant sourcing challenges due to the

electronic incompatibility of the 4-fluoro and 7-chloro substituents during standard cyclization

reactions (e.g., Fischer Indole Synthesis).

This guide provides a technical roadmap for sourcing this compound with "Research Grade"

integrity. It moves beyond simple catalog searching to address the critical risks of regioisomeric

impurities and supply chain volatility.[1]

Technical Profile & Identity
Before engaging suppliers, the chemical identity must be unequivocally established to prevent

the procurement of "near-miss" isomers (e.g., 4-chloro-7-fluoroindole).
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Parameter Specification Technical Note

Chemical Name 7-Chloro-4-fluoro-1H-indole

The positions of Cl and F are

critical for SAR (Structure-

Activity Relationship).[2]

CAS Number 1000341-60-5

Caution:[1][3] Some vendors

may mislabel the 4-chloro-7-

fluoro isomer (CAS 126811-29-

8) due to indexing errors.

Molecular Formula C₈H₅ClFN MW: 169.58 g/mol

Purity Requirement ≥ 97.0% (HPLC)
Lower purity often indicates

inseparable regioisomers.[1]

Appearance Off-white to light brown solid
Dark brown/black indicates

oxidation (indole instability).[1]

Market Analysis: The Availability Paradox
The availability of 7-chloro-4-fluoro-1H-indole is constrained by its synthetic complexity.

Synthesis Challenges (The "Why" of Scarcity)
The introduction of fluorine at the C4 position is electronically disfavored in many standard

routes.[1]

Fischer Indole Synthesis: Using 2-chloro-5-fluorophenylhydrazine often yields a mixture of

the 4-fluoro and 6-fluoro isomers, which are difficult to separate by standard flash

chromatography.

Bartoli Indole Synthesis: Requires ortho-substituted nitrobenzenes.[1] The specific precursor

(2-nitro-3-chloro-6-fluorotoluene) is itself a rare building block, driving up the cost.

Supplier Landscape
Availability is tiered based on stock reliability and synthesis capability.[1]
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Tier 1 (Global Aggregators): Companies like Sigma-Aldrich (MilliporeSigma) and Fisher

Scientific typically do not manufacture this in-house.[1] They act as re-sellers, often with lead

times of 2-4 weeks.

Tier 2 (Building Block Specialists): This is your primary source.[1]

Enamine: Likely holds the largest stock or "REAL" (readily accessible) inventory due to

their focus on halo-indoles.[1]

Combi-Blocks: High probability of stock in San Diego, CA.[1][4] excellent for rapid US

delivery.

Fluorochem (UK): Strong specialist in fluorinated heterocycles.[1]

Tier 3 (Boutique/Custom): Used when Tier 2 is out of stock.[1] High cost, long lead time

(synthesis on demand).[1]

Procurement Strategy: A Self-Validating Protocol
Do not rely solely on the Certificate of Analysis (CoA) provided by the vendor.[1] The risk of

isomeric impurity is too high.[1] Follow this autonomous decision workflow.
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Figure 1: Strategic sourcing workflow emphasizing validation before bulk purchase.

Quality Control & Validation (The "Trust" Pillar)
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As a scientist, you must verify the regiochemistry. A simple proton NMR (1H-NMR) is often

insufficient for non-experts to distinguish the 4-fluoro from the 6-fluoro isomer without careful

coupling constant analysis.

The "Fingerprint" Check (19F-NMR)
Fluorine NMR is the most robust diagnostic tool here.[1]

Protocol: Dissolve ~5mg in DMSO-d6.

Expected Signal: A single fluorine peak.[1]

Coupling Verification:

4-Fluoro: The fluorine atom is spatially close to the C3-H (indole proton).[1] Expect a

through-space coupling (NOE) or a specific J-coupling pattern.

13C-NMR: Look for the C-F coupling constants. The C4 carbon will appear as a doublet

with a large

(~240-250 Hz).[1] The C3 carbon will show a specific

coupling (~10-15 Hz) if the fluorine is at position 4.[1]
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Figure 2: Mandatory Quality Control workflow to ensure research-grade integrity.

Handling and Stability
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Indoles, particularly electron-deficient ones, are prone to oxidation.

Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Light Sensitivity: Protect from light.[1] Halogenated indoles can undergo

photodehalogenation over time.[1]

Solution Stability: Unstable in acidic solutions for prolonged periods; prepare analytical

samples immediately before use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.washington.edu [chem.washington.edu]

2. tsijournals.com [tsijournals.com]

3. 7-Chloro-4-fluoro-1H-indole (1 x 100 mg) | Reagentia [reagentia.eu]

4. echemi.com [echemi.com]

To cite this document: BenchChem. [Strategic Sourcing and Validation Guide: 7-Chloro-4-
fluoro-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.benchchem.com/product/b1648285/docs?utm_src=pdf-body#strategic-sourcing-and-validation-guide-7-chloro-4-fluoro-1h-indole
https://www.reagentia.eu/p/1000341-60-5-7-chloro-4-fluoro-1h-indole-1-x-100-mg-r0000hi/
https://reagentia.eu/product/7-chloro-4-fluoro-1h-indole
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.benchchem.com/product/b1648285?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.tsijournals.com/articles/scalable-approach-for-the-synthesis-of-5fluro6subtituted-indoles.pdf
https://www.reagentia.eu/p/1000341-60-5-7-chloro-4-fluoro-1h-indole-1-x-100-mg-r0000hi/
https://www.echemi.com/shop-us20180832100001047/index.html
https://www.benchchem.com/product/b1648285/docs#strategic-sourcing-and-validation-guide-7-chloro-4-fluoro-1h-indole
https://www.benchchem.com/product/b1648285/docs#strategic-sourcing-and-validation-guide-7-chloro-4-fluoro-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1648285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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guide-7-chloro-4-fluoro-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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